Cas no 30827-98-6 (4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride
• CAS No: 30827-98-6
• MF: C₁₀H₁₂FNO₃S
• MW: 245.27058506012
• CID: 315464
• PubChem ID: 308451
• Update Time: 2025-10-07

4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 4-[2-(acetylamino)ethyl]-
• 4-(2-acetamidoethyl)benzenesulfonyl fluoride
• 4-< 2-Acetaminoethyl> -benzolsulfofluorid
• AC1L7CWN
• CTK1C4995
• N-(p-Fluorsulfonyl)-phenylethylacetamid, N-Acetyl-4-fluorsulfonyl-phenethylamin
• NSC210250
• 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride
• Benzenesulfonyl fluoride, 4-[2-(acetylamino)ethyl]-
• 30827-98-6
• DTXSID50308846
• Z1649371884
• starbld0019483
• EN300-132975
• NSC-210250

• Inchi： 1S/C10H12FNO3S/c1-8(13)12-7-6-9-2-4-10(5-3-9)16(11,14)15/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： KIRUPWKQWOQBCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 245.05226
• Monoisotopic Mass: 245.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 428.5°Cat760mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.516
• PSA: 63.24
• LogP: 2.49510

Additional information on 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride (CAS No. 30827-98-6)

4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride (CAS No. 30827-98-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as AEBSF, is widely recognized for its role as a serine protease inhibitor, making it invaluable in proteomics and enzyme studies. Its unique chemical structure, featuring an acetamidoethyl group and a sulfonyl fluoride moiety, enables selective and irreversible binding to active sites of serine proteases, thereby inhibiting their activity.

The growing interest in 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride is partly driven by its applications in drug discovery and biomedical research. Researchers frequently search for "AEBSF protease inhibitor" or "CAS 30827-98-6 applications" to understand its utility in preventing protein degradation during sample preparation. Unlike other inhibitors, AEBSF offers advantages such as stability in aqueous solutions and compatibility with a wide pH range, making it a preferred choice in cell lysis and protein extraction protocols.

In the context of AI-driven drug design and high-throughput screening, 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride has emerged as a key tool. Its mechanism of action aligns with the search trends for "irreversible enzyme inhibitors" and "biochemical tools for proteomics." The compound's ability to covalently modify serine residues has also sparked interest in targeted therapy development, particularly for conditions involving dysregulated protease activity.

From a synthetic chemistry perspective, CAS No. 30827-98-6 is often discussed alongside "sulfonyl fluoride synthesis" and "benzene derivatives in medicinal chemistry." Its acetamidoethyl side chain enhances solubility, addressing a common challenge in small-molecule drug development. Recent publications highlight its use in covalent inhibitor libraries, reflecting the broader trend toward covalent drug discovery in academia and industry.

Environmental and safety considerations are also trending topics related to 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in searches like "AEBSF storage conditions" and "sulfonyl fluoride stability." The compound's degradation products and compatibility with green chemistry principles are areas of ongoing investigation.

In summary, 4-(2-acetamidoethyl)benzene-1-sulfonyl fluoride (CAS No. 30827-98-6) bridges multiple disciplines, from structural biology to precision medicine. Its relevance in protease research, coupled with its adaptability to modern laboratory automation, ensures its continued prominence in scientific literature and experimental workflows.